Ruthenium(III) chloride

• IUPAC Name: ruthenium(3+);trichloride
• InChI: InChI=1S/3ClH.Ru/h3*1H;/q;;;+3/p-3
• InChI Key: YBCAZPLXEGKKFM-UHFFFAOYSA-K
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Ru+3]
• Molecular Formula: Cl3Ru
• Molecular Weight: 207.4 g/mol
• CAS No.: 10049-08-8

Description

Ruthenium(III) chloride (RuCl3) is a versatile and highly valuable inorganic compound serving as a premier precursor in catalysis and materials science. Its primary research utility stems from its role as a robust catalyst precursor, most notably in olefin metathesis and transfer hydrogenation reactions, enabling efficient carbon-carbon bond formation and selective reduction of organic substrates, respectively. Furthermore, RuCl3 is a critical starting material for the synthesis of other organometallic ruthenium complexes, such as Grubbs' catalysts, which are indispensable tools in synthetic organic chemistry. In materials science, it is extensively used in the fabrication of thin films via chemical vapor deposition (CVD) and as a key component in the synthesis of ruthenium oxide (RuO2) electrodes for supercapacitors and electrocatalysis, including the oxygen evolution reaction (OER). The compound's mechanism of action often involves the in situ generation of active ruthenium species that facilitate key redox and bond-forming processes. Available in hydrate and anhydrous forms, our high-purity this compound ensures consistent performance and reliability for advanced laboratory research.

Preparation Methods

Anhydrous α-RuCl₃ Synthesis

The most traditional method involves heating ruthenium metal powder with chlorine gas at elevated temperatures (450–600°C). This exothermic reaction produces α-RuCl₃, a black crystalline solid with a CrCl₃-type layered structure. The reaction proceeds as:
$\text{Ru (s)} + \frac{3}{2} \text{Cl}_2 \text{(g)} \rightarrow \text{RuCl}_3 \text{(s)} \quad \Delta H^\circ \approx -240 \, \text{kJ/mol}$.

Critical parameters include:

• Particle size : Finely powdered Ru (<100 µm) ensures complete conversion.

• Gas flow rate : Excess Cl₂ (1.5–2.0 stoichiometric equivalents) prevents partial oxidation.

• Cooling protocol : Rapid quenching preserves the α-polymorph, while slow cooling promotes β-RuCl₃.

Polymorph Control

The β-RuCl₃ polymorph, a dark-brown hexagonal phase, forms under Cl₂-deficient conditions or lower temperatures (300–400°C). It features face-sharing octahedra with Ru–Ru bonds (283 pm), contrasting with the α-form’s van der Waals layers (Ru–Ru: 346 pm). β-RuCl₃ is metastable and irreversibly converts to α-RuCl₃ above 450°C.

Oxidative Dissolution with Hypochlorite

Industrial-Scale Hydrated RuCl₃ Production

A patented method (CN101462778A) uses sodium hypochlorite (NaClO) and sulfuric acid to oxidize Ru metal into RuO₄, which is subsequently reduced by HCl:

• Oxidation :
  $\text{Ru (s)} + 3 \, \text{NaClO} + 2 \, \text{NaOH} \rightarrow \text{Na}_2\text{RuO}_4 + 3 \, \text{NaCl} + \text{H}_2\text{O}$.

• Acidification :
  $\text{Na}_2\text{RuO}_4 + \text{H}_2\text{SO}_4 \rightarrow \text{RuO}_4 \text{(g)} + \text{Na}_2\text{SO}_4 + \text{H}_2\text{O}$.

• Reduction :
  $\text{RuO}_4 + 12 \, \text{HCl} \rightarrow \text{RuCl}_3 + 6 \, \text{H}_2\text{O} + 3 \, \text{Cl}_2$.

Process Optimization

• Temperature : Maintaining 50–70°C during oxidation prevents RuO₄ decomposition.

• HCl concentration : 5–7 M HCl ensures complete reduction to RuCl₃·xH₂O.

• Yield : >95% with RuO₄ gas absorption in HCl-scrubbed reactors.

Purification and Crystallization

Hydrate Isolation

The hydrate RuCl₃·xH₂O (x ≈ 3) is obtained by evaporative crystallization of acidic solutions. Patent EP2998275A1 outlines key steps:

• Acid adjustment : pH 0–1.5 with H₂SO₄ to precipitate impurities.

• Concentration : Rotary evaporation at 90–100°C yields β-RuCl₃-dominated crystals; >100°C favors α-RuCl₃.

Polymorph Distribution

Crystallization Temp (°C)	Dominant Polymorph	Hydration State
90–100	β-RuCl₃	RuCl₃·3H₂O
>100	α-RuCl₃	RuCl₃·H₂O

Data aggregated from.

Carbon Monoxide-Assisted Reduction

High-Purity Anhydrous RuCl₃

Early syntheses employed CO to reduce RuCl₃ intermediates during chlorination:
$2 \, \text{RuCl}_3 \cdot x\text{H}_2\text{O} + 6 \, \text{CO} \rightarrow 2 \, \text{RuCl}_2(\text{CO})_3 + 3 \, \text{H}_2\text{O} + \text{Cl}_2$.
CO coordinates to Ru centers, stabilizing low-valent intermediates before final chlorination.

Comparative Analysis of Methods

Efficiency and Scalability

Method	Yield (%)	Purity (%)	Polymorph	Industrial Feasibility
Direct Chlorination	85–90	95–98	α/β	Moderate
Hypochlorite Oxidation	95–98	99	Hydrated	High
CO Reduction	70–75	90–92	α	Low

Cost Considerations

• Chlorination : High energy costs for Cl₂ generation and high-temperature reactors.

• Hypochlorite : Lower operational temperatures but requires NaClO and HCl in bulk .

Chemical Reactions Analysis

Types of Reactions: Ruthenium chloride undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: Ruthenium chloride can be oxidized to form ruthenium tetroxide (RuO4) using strong oxidizing agents such as sodium periodate (NaIO4) or potassium permanganate (KMnO4).

Reduction: It can be reduced to lower oxidation states using reducing agents like hydrogen gas (H2) or sodium borohydride (NaBH4).

Substitution: Ruthenium chloride can undergo substitution reactions with various ligands to form coordination complexes.

Major Products:

Oxidation: Ruthenium tetroxide (RuO4)

Reduction: Ruthenium(II) complexes

Substitution: Ruthenium-phosphine complexes

Scientific Research Applications

Catalytic Applications

Ruthenium(III) chloride is widely recognized for its catalytic properties in numerous chemical reactions:

• Oxidation Reactions : RuCl₃ serves as an efficient catalyst for the selective oxidation of fatty alcohols to aldehydes, demonstrating its utility in organic synthesis .
• Dehydrogenation : It catalyzes the dehydrogenation of arylmethyl alcohols to corresponding aldehydes, which is crucial in organic chemistry .
• Cyclization Reactions : RuCl₃ is employed in the oxidative cyclization of 1,7-dienes to produce complex cyclic compounds .
• Synthesis of Quinoline Derivatives : The compound facilitates the synthesis of 2-ethyl-3-methylquinolines from primary aromatic amines and triallylamine, showcasing its role in heterocyclic chemistry .

Material Science and Nanotechnology

This compound is integral to the development of advanced materials:

• Nanoparticle Synthesis : It is used as a precursor for producing ruthenium nanoparticles, which exhibit high catalytic activity and are utilized in various reactions including hydrogen evolution reactions .
• Thin Film Deposition : RuCl₃ is applied in electronics for thin film deposition, essential for fabricating memory devices and microelectromechanical systems (MEMS) .
• Single-Atom Catalysts : Researchers have synthesized ruthenium single-atom catalysts using RuCl₃ for nitrogen fixation and hydrogen evolution processes, enhancing its applicability in sustainable energy technologies .

Electrochemical Applications

The electrochemical properties of this compound make it valuable in several domains:

• Electrochemical Cells : RuCl₃ is used to prepare electrodes for electrochemical cells due to its excellent conductivity and stability .
• Dye-Sensitized Solar Cells (DSSCs) : As a sensitizer, it plays a pivotal role in DSSCs, providing an alternative to traditional photovoltaic cells by facilitating light absorption and electron transfer .

Biological Applications

Emerging research highlights the potential of ruthenium compounds in biomedical fields:

• Anticancer Research : Ruthenium complexes are being investigated for their ability to bind DNA and inhibit cell proliferation, indicating potential as anticancer agents .

Data Table: Summary of Applications

Application Area	Specific Use Case	Reference
Catalysis	Oxidation of fatty alcohols
	Dehydrogenation of arylmethyl alcohols
	Cyclization of 1,7-dienes
Material Science	Synthesis of ruthenium nanoparticles
	Thin film deposition
	Single-atom catalysts
Electrochemistry	Electrodes for electrochemical cells
	Sensitizer in dye-sensitized solar cells
Biological Research	Potential anticancer agent

Case Studies

• Graphene Electrochemistry :
  A PhD thesis explored the use of this compound in modifying graphene structures for enhanced electrochemical responses. The study demonstrated how different graphene modifications influenced the electrochemical behavior, providing insights into advanced materials for energy applications .
• Hemicellulose Biorefinery :
  Research highlighted the role of RuCl₃ supported on aluminum-based materials to catalyze the conversion of hemicellulose into valuable products such as xylitol and citric acid. This application underscores the compound's significance in green chemistry and sustainable processes .

Mechanism of Action

The mechanism of action of ruthenium chloride, particularly in its biological applications, involves its interaction with cellular components. For example, ruthenium chloride complexes can bind to DNA, leading to the inhibition of DNA replication and transcription. This interaction can induce apoptosis in cancer cells by generating reactive oxygen species (ROS) that cause cellular damage . Additionally, ruthenium chloride can interact with proteins and enzymes, affecting their function and activity .

Comparison with Similar Compounds

Ru(II) Chloride (RuCl₂)

• Structure : Typically forms complexes like [RuCl₂(PPh₃)₃], which adopts a distorted octahedral geometry with shorter Ru–Cl bonds (≈2.35 Å) compared to RuCl₃ .
• Redox Behavior : Ru(II) complexes are strong reductants, participating in electron-transfer reactions.
• Applications : Used in organic synthesis (e.g., catalytic cyclization) and luminescent materials (e.g., Ru(bipy)₃²⁺) .

Ru(IV) Chloride Complexes

• Structure : Examples include [RuCl₄(NH₃)₂]⁻, which exhibits a higher coordination number and stronger ligand fields than RuCl₃ .
• Redox Behavior: Ru(IV)/Ru(III) couples show redox potentials (E₁/₂ ≈ 0.1–0.15 V) suitable for electrochemical applications .
• Biological Activity : Ru(IV) chloro complexes demonstrate higher biofilm inhibition (≈70–90%) compared to Ru(III) analogues (≈40–60%) due to enhanced ligand exchange kinetics .

Ruthenium Complexes with Different Ligands

Ammonia-Ligated Ru(III) Complexes

• Example : Hexaammineruthenium(III) chloride ([Ru(NH₃)₆]Cl₃)
• Structure : Octahedral geometry with Ru–N bond lengths ≈2.06 Å, contrasting with RuCl₃’s variable chloro-aqua coordination .
• Applications: Less catalytically active than RuCl₃ but used in redox-mediated reactions and as a precursor for Ru nanoparticles .

Cyclopentadienyl Ru(II) Complexes

• Example : [Ru(Cp)(AN)Cl] (Cp = cyclopentadienyl, AN = anastrozole)
• Structure: Piano-stool geometry with Ru–N bond lengths ≈2.048 Å, shorter than Ru(III) analogues (≈2.09–2.103 Å) .
• Applications : Anticancer agents with higher cellular uptake than RuCl₃-derived complexes .

Comparison with Other Transition Metal Chlorides

Property	RuCl₃	OsCl₃	FeCl₃
Oxidation States	II, III, IV	III, IV, VI	II, III
Melting Point	>500°C (dec.)	450°C	306°C
Solubility in HCl	High	Moderate	High
Catalytic Use	Oxidation reactions	Hydrogenation	Lewis acid catalysis
Redox Activity	Moderate (E ≈ 0.1–0.8 V)	High (E ≈ 0.5–1.2 V)	Low (E ≈ 0.77 V)

Sources:

Research Findings on Catalytic Performance

RuCl₃ exhibits superior catalytic efficiency in alcohol oxidation compared to other Ru species:

• Cyclohexanol to Cyclohexanone: RuCl₃ + TBHP: 86% yield (4 h, 4 eq. TBHP) . Ru(IV) Complexes: ≤70% yield under similar conditions due to slower ligand exchange .
• 1-Octanol to 1-Octanal: RuCl₃: 80% conversion (24 h) vs. Ru(II) catalysts (≤60%) .

Biological Activity

Ruthenium(III) chloride (RuCl₃) is a transition metal compound that has garnered attention in various fields, particularly in medicinal chemistry due to its notable biological activities. This article delves into the biological implications of RuCl₃, focusing on its anticancer and antimicrobial properties, along with relevant research findings and case studies.

This compound is typically synthesized through the oxidation of ruthenium metal or ruthenium dioxide in the presence of hydrochloric acid. The compound is known for its ability to stabilize multiple oxidation states, which contributes to its versatility in forming various complexes that exhibit distinct biological activities .

Ruthenium(III) complexes have been studied extensively for their potential as anticancer agents. The mechanisms by which these compounds exert their cytotoxic effects include:

• Induction of Apoptosis : RuCl₃ complexes can trigger programmed cell death in cancer cells. Studies indicate that these complexes interact with cellular components, leading to oxidative stress and subsequent apoptosis .
• Selective Targeting : Certain Ru(III) complexes, such as KP1019 and NAMI-A, have shown selective cytotoxicity against cancer cells while sparing normal cells. For instance, KP1019 has demonstrated significant anti-tumor effects in cisplatin-resistant human colon carcinoma cell lines .

Case Studies

• NAMI-A : This complex has been shown to inhibit tumor metastasis effectively without affecting primary tumors significantly. Preclinical studies revealed that NAMI-A specifically targets metastatic cells, preventing their growth and spread .
• KP1019 : In vivo studies have illustrated that KP1019 induces apoptosis across various tumor xenografts, showcasing a wide intracellular distribution after treatment. This compound's interaction with cell membranes suggests alternative mechanisms of action distinct from traditional chemotherapeutics .

Antimicrobial Activity

In addition to its anticancer properties, this compound exhibits promising antibacterial activity against various pathogens.

The antimicrobial activity of Ru(III) complexes is attributed to their ability to disrupt cellular processes in bacteria. For example:

• Interaction with Bacterial Membranes : Ru(III) complexes can penetrate bacterial membranes and interfere with vital cellular functions.
• Oxidative Stress Induction : Similar to their action in cancer cells, Ru(III) complexes may induce oxidative stress in bacteria, leading to cell death .

Research Findings

A study assessed the antibacterial efficacy of ruthenium(III) mixed ligand complexes against Gram-positive bacteria such as Staphylococcus aureus. The results indicated significant antibacterial activity, suggesting potential applications in treating bacterial infections .

Comparative Analysis of Ruthenium(III) Complexes

The following table summarizes key differences between various ruthenium(III) complexes based on their biological activities:

Complex	Biological Activity	Specific Targeting	Mechanism of Action
NAMI-A	Antimetastatic	Metastatic tumors	Inhibits growth and spread
KP1019	Cytotoxic	Various tumor types	Induces apoptosis
RuCl₃	Antibacterial	Gram-positive bacteria	Disrupts membranes and induces stress

Q & A

Basic: How to optimize the synthesis of anhydrous vs. hydrated RuCl₃ for catalytic applications?

Methodological Answer:
Anhydrous RuCl₃ is typically synthesized by direct chlorination of ruthenium metal at 700°C under controlled chlorine flow, while the hydrated form (RuCl₃·xH₂O) is obtained by evaporating a hydrochloric acid solution of ruthenium hydroxide to dryness . Key parameters include:

• Temperature control : Dehydration above 500°C may decompose the compound .
• HCl concentration : Excess HCl prevents hydrolysis and stabilizes the hydrated form .
• Purification : Recrystallization in ethanol or acetone removes impurities .
  Validate purity via ICP-MS for trace metals and TGA to confirm hydration states .

Basic: What parameters influence RuCl₃’s catalytic efficiency in oxidation reactions?

Methodological Answer:
RuCl₃’s catalytic activity in oxidative cyclization or hydroxylation depends on:

• Solvent polarity : Ethanol or water enhances solubility and ion dissociation .
• Substrate-to-catalyst ratio : A 10:1 molar ratio of 1,7-diene to RuCl₃ optimizes oxepanediol yield .
• Acidity : Lower pH (e.g., HCl media) stabilizes Ru(III) complexes, preventing reduction to inactive Ru(II) .
  Monitor reaction progress using UV-Vis spectroscopy to track RuCl₃’s redox behavior .

Advanced: How to resolve contradictions in reported solubility data for RuCl₃ in water?

Methodological Answer:
Discrepancies arise from hydration states and experimental conditions:

• Hydrated RuCl₃ : Soluble in cold water but decomposes in hot water, releasing RuO₂ .
• Anhydrous RuCl₃ : Insoluble in water but soluble in HCl due to complexation (e.g., [RuCl₆]³⁻) .
  Experimental protocol :
  • Use freshly prepared solutions.
  • Characterize hydration via TGA and confirm speciation via Raman spectroscopy .
    

Advanced: How to analyze Ru(III) chloride speciation in acidic solutions?

Methodological Answer:
RuCl₃ forms equilibrium mixtures of chloro-aqua complexes in acidic media:

• Spectrophotometric titration : Track absorbance at 450 nm (characteristic of [RuCl₄(H₂O)₂]⁻) .
• pH dependence : Below pH 1, [RuCl₆]³⁻ dominates; at pH 2–3, hydrolyzed species like [RuCl₅(H₂O)]²⁻ form .
• Ionic strength effects : High chloride concentration shifts equilibrium toward [RuCl₆]³⁻ .
  Use Job’s method to determine stoichiometry and stability constants .

Advanced: How to control nanoparticle size during RuCl₃-mediated synthesis?

Methodological Answer:
RuCl₃ is a precursor for Ru nanoparticles (NPs) in catalytic systems:

• Reducing agents : Ammonium nitrate (NH₄NO₃) at 0.5 M reduces Ru(III) to Ru(0), yielding NPs <10 nm .
  
• Capping agents : Polyvinylpyrrolidone (PVP) stabilizes NPs and prevents aggregation .
• Temperature : Synthesize at 80°C for uniform size distribution .
  Characterize NPs via TEM and XRD (e.g., face-centered cubic structure) .

Advanced: What mechanistic insights explain RuCl₃’s role in aryloxime oxidation?

Methodological Answer:
In bromamine-B (BAB)-mediated oxidation of aryloximes to aldehydes:

• Catalytic cycle : RuCl₃ facilitates BAB decomposition, generating hypobromous acid (HOBr) as the active oxidant .
• Kinetics : Rate ∝ [BAB]¹[aryloxime]⁰.⁵[RuCl₃]⁰.⁵[H⁺]⁻⁰.⁵, indicating a radical chain mechanism .
• Spectroscopic evidence : UV-Vis confirms a 1:1 RuCl₃-BAB complex (λₘₐₓ = 310 nm) .
  Optimize conditions at 303 K and pH 4–5 for 85–95% yield .

Basic: How to mitigate RuCl₃ decomposition during storage?

Methodological Answer:

• Storage conditions : Keep anhydrous RuCl₃ in sealed, argon-filled containers at <25°C .
• Handling : Use gloveboxes (O₂ <1 ppm, H₂O <0.1 ppm) to prevent hydration or oxidation .
• Stability tests : Monthly XRD checks detect phase changes (e.g., to RuO₂) .

Advanced: How does RuCl₃’s coordination chemistry affect catalytic selectivity?

Methodological Answer:
RuCl₃’s ligand environment dictates reactivity:

• Chloride lability : Labile Cl⁻ ligands enable substrate binding (e.g., alkene coordination in metathesis) .
• Redox activity : Ru(III) ↔ Ru(IV) transitions mediate electron transfer in alcohol dehydrogenation .
  Case study : In quinoline synthesis, RuCl₃ coordinates to triallylamine, enabling C–N coupling via a six-membered transition state .